![molecular formula C25H19N3O3S B2427923 8-Methoxy-2-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]iminochromene-3-carboxamide CAS No. 325857-05-4](/img/structure/B2427923.png)
8-Methoxy-2-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]iminochromene-3-carboxamide
Description
The compound “8-Methoxy-2-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]iminochromene-3-carboxamide” is a chemical compound with the molecular formula C25H19N3O3S . It is a type of Schiff base ligand .
Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various spectroscopic methods such as FT-IR, UV-Vis, 1H and 13C NMR, and MS . The exact molecular structure analysis of this compound is not available in the retrieved documents.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be analyzed using various analytical and physical methods . The exact physical and chemical properties of this compound are not available in the retrieved documents.Scientific Research Applications
Antimicrobial Activity
Research has explored the antimicrobial properties of compounds related to 8-Methoxy-2-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]iminochromene-3-carboxamide. For instance, novel synthesis methods have been developed for derivatives showing promising antimicrobial activity (Badne et al., 2011).
Antiproliferative and Antioxidative Activity
There is significant interest in exploring the antiproliferative and antioxidative potential of related compounds. A study demonstrated the synthesis of benzimidazole/benzothiazole-2-carboxamides, which were evaluated for their antiproliferative activity in vitro and antioxidative capacity (Cindrić et al., 2019).
Anti-Inflammatory and Analgesic Properties
Compounds in this category have also been investigated for their potential anti-inflammatory and analgesic properties. Research into the synthesis of novel compounds derived from visnaginone and khellinone indicated their role as cyclooxygenase inhibitors and their efficacy in analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).
Antidiabetic Potential
The exploration of antidiabetic agents led to the identification of derivatives within this chemical group, such as KRP-297, which showed promise in the treatment of diabetes mellitus (Nomura et al., 1999).
Antitumor Activity
Studies have also delved into the antitumor properties of these compounds. The compound, C 15 H 12 N 4 OS, derived during the synthesis of an antitubercular agent, showed significant anti-cancer activity in vitro (Song et al., 1996).
Anthelmintic Properties
Compounds related to 8-Methoxy-2-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]iminochromene-3-carboxamide have been investigated for their anthelmintic activity. Research indicated that certain derivatives exhibited effective anthelmintic activity against Perituma posthuma (Sarkar et al., 2013).
properties
IUPAC Name |
8-methoxy-2-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]iminochromene-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19N3O3S/c1-14-6-11-19-21(12-14)32-25(28-19)15-7-9-17(10-8-15)27-24-18(23(26)29)13-16-4-3-5-20(30-2)22(16)31-24/h3-13H,1-2H3,(H2,26,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JSZISESCZNCGAM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)N=C4C(=CC5=C(O4)C(=CC=C5)OC)C(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Methoxy-2-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]iminochromene-3-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[(4-Methyl-1,3-thiazol-2-yl)sulfanyl]methyl}benzoic acid](/img/structure/B2427851.png)
![2-[(Z)-(2-fluorophenyl)methylidene]-1-azabicyclo[2.2.2]oct-3-yl 2-thiophenecarboxylate](/img/structure/B2427860.png)
![4-{1-[3-(dimethylamino)propyl]-1H-benzimidazol-2-yl}-1-[3-(methylsulfanyl)phenyl]pyrrolidin-2-one](/img/structure/B2427862.png)